Cas no 62022-02-0 (Peroxide, bis[2-[(4-methylphenyl)sulfonyl]ethyl])

• Product Name: Peroxide, bis[2-[(4-methylphenyl)sulfonyl]ethyl]
• CAS No: 62022-02-0
• MF: C₁₈H₂₂O₆S₂
• MW: 398.493683338165
• CID: 460453
• PubChem ID: 71390595
• Update Time: 2025-04-19

Peroxide, bis[2-[(4-methylphenyl)sulfonyl]ethyl] Chemical and Physical Properties

Names and Identifiers

• Peroxide, bis[2-[(4-methylphenyl)sulfonyl]ethyl]
• 1-methyl-4-[2-[2-(4-methylphenyl)sulfonylethylperoxy]ethylsulfonyl]benzene
• DTXSID30812496
• 1,1'-{Peroxybis[(ethane-2,1-diyl)sulfonyl]}bis(4-methylbenzene)
• 62022-02-0

• Inchi： 1S/C18H22O6S2/c1-15-3-7-17(8-4-15)25(19,20)13-11-23-24-12-14-26(21,22)18-9-5-16(2)6-10-18/h3-10H,11-14H2,1-2H3
• InChI Key： KWNKWNQHHQNBMX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCOOCCS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 398.08586
• Monoisotopic Mass: 398.08578076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 86.74